Methyl 4-(tetradecyloxy)benzoate

• Molecular Formula: C22H36O3
• Molecular Weight: 348.5 g/mol
• IUPAC Name: methyl 4-tetradecoxybenzoate
• InChI: InChI=1S/C22H36O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-19-25-21-17-15-20(16-18-21)22(23)24-2/h15-18H,3-14,19H2,1-2H3
• InChI Key: IEBKXTAWJHGKAC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)OC

Description

Methyl 4-(tetradecyloxy)benzoate is a useful research compound. Its molecular formula is C22H36O3 and its molecular weight is 348.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 150 g methyl-4-hydroxybenzoate, 1.5 L 2-butanone, 272.5 g potassium carbonate and 293 ml 1-bromotetradecane is heated at reflux for 66 hours. The reaction is cooled to room temperature, filtered, the filtrate concentrated in vacuo and the residue recrystallized from methylene chloride/hexane to give 258.8 g of the desired product. MP 56°-58° C.

Synthesis routes and methods II

Procedure details

A well stirred mixture of 100 g of methyl 4-hydroxybenzoate, 182.25 g of tetradecylbromide, 136.26 g of potassium carbonate and 4.93 g of sodium iodide in 1-liter of acetone is refluxed for 48 hours. The mixture is poured into ice water, the solid collected and washed with water. The solid is dissolved in chloroform and washed with 1N sodium hydroxide, dried and evaporated to a residue which is crystallized from hexanes to give 18.5 g of the desired product as a white solid, m.p. 64°-66° C.